Cas no 289911-76-8 (cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 289911-76-8
• MF: C₁₄H₁₄F₂O₃
• MW: 268.255971431732
• MDL: MFCD06201412
• CID: 4643919
• PubChem ID: 40793563
• Update Time: 2025-10-30

cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-2-(3,4-DIFLUOROBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• Cyclohexanecarboxylic acid, 2-(3,4-difluorobenzoyl)-, (1R,2S)-rel-
• cis-2-(3,4-Difluorobenzoyl)cyclohexanecarboxylicacid
• (1R,2S)-2-(3,4-DIFLUOROBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,2S)-2-(3,4-difluorobenzoyl)cyclohexanecarboxylic acid
• 289911-76-8
• cis-2-(3,4-Difluorobenzoyl)cyclohexanecarboxylic acid
• cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD06201412
• Inchi： 1S/C14H14F2O3/c15-11-6-5-8(7-12(11)16)13(17)9-3-1-2-4-10(9)14(18)19/h5-7,9-10H,1-4H2,(H,18,19)/t9-,10+/m0/s1
• InChI Key： FKJXRXGXPJEHRA-VHSXEESVSA-N
• SMILES： FC1=C(C=CC(=C1)C([C@H]1CCCC[C@H]1C(=O)O)=O)F

Computed Properties

• Exact Mass: 268.09110063g/mol
• Monoisotopic Mass: 268.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 426.0±45.0 °C at 760 mmHg
• Flash Point: 211.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid

Cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

Cis-2-(3,4-Difluorobenzoyl)cyclohexane-1-carboxylic acid, also known by its CAS number 289911-76-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a difluorobenzoyl group and a carboxylic acid moiety. The cis configuration of the molecule plays a crucial role in its physical and chemical properties, as well as its potential applications.

The synthesis of cis-2-(3,4-difluorobenzoyl)cyclohexane-1-carboxylic acid involves a series of carefully controlled reactions. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound. The use of chiral catalysts has been particularly effective in this regard, ensuring the formation of the desired cis isomer with minimal by-products. These methods have been extensively documented in recent studies, highlighting their efficiency and scalability for industrial applications.

The physical properties of 289911-76-8 are influenced by its molecular structure. The presence of the difluorobenzoyl group introduces electron-withdrawing effects, which enhance the acidity of the carboxylic acid moiety. This characteristic makes the compound suitable for various chemical transformations, such as esterification and amidation. Additionally, the cyclohexane ring contributes to the compound's stability and solubility properties, making it a versatile building block in organic synthesis.

In terms of applications, cis-2-(3,4-difluorobenzoyl)cyclohexane-1-carboxylic acid has shown promise in drug discovery efforts. Its structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. Recent studies have explored its potential as a lead compound in anti-inflammatory and antiviral drug development. Researchers have also investigated its ability to modulate enzyme activity, further underscoring its relevance in medicinal chemistry.

The latest research on this compound has focused on its interactions with biological systems. Advanced computational modeling techniques have been employed to predict its binding affinity to various protein targets. These studies have provided valuable insights into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is critical for evaluating the compound's suitability as a drug candidate.

In conclusion, cis-2-(3,4-difluorobenzoyl)cyclohexane-1-carboxylic acid (CAS No: 289911-76-8) is a multifaceted compound with diverse applications in organic chemistry and pharmacology. Its unique structure and favorable properties make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new aspects of this compound's behavior, its role in scientific research is likely to expand further.